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Compound of Interest

Compound Name: GLUTARALDEHYDEDIOXIME

CAS No.: 6635-57-0

Cat. No.: B1598789

Get Quote

CAS: 6635-31-0 | Formula: C₅H₁₀N₂O₂[1][2]

Executive Summary: Immediate Action Protocol
Stop. Before proceeding, verify your chemical identity. Glutaraldehyde Dioxime (Solid) is

distinct from Glutaraldehyde (Liquid disinfectant).

DO NOT attempt to neutralize Glutaraldehyde Dioxime using sodium bisulfite or glycine

protocols intended for liquid glutaraldehyde waste.

DO NOT dispose of Glutaraldehyde Dioxime down the drain.

DO segregate as Solid Organic Hazardous Waste for high-temperature incineration.

Part 1: Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its behavior. Glutaraldehyde dioxime is a

derivative of glutaraldehyde, but its physical state and reactivity profile dictate a different waste

management strategy.
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Critical Distinction: Dioxime vs. Aldehyde
Misidentification is the primary cause of disposal accidents with this compound.

Feature
Glutaraldehyde Dioxime
(The Topic)

Glutaraldehyde (Common
Disinfectant)

CAS Number 6635-31-0 111-30-8

Physical State Solid (Crystalline powder) Liquid (Aqueous solution)

Reactivity
Stable solid; releases NOx on

combustion

Volatile; polymerizes;

sensitizer

Disposal Route
High-Temp Incineration (Solid

Waste)

Neutralization or Liquid Waste

Stream

Physico-Chemical Properties Relevant to Disposal[1][3]
[4]

Appearance: White to off-white crystalline powder.

Solubility: Soluble in water and alcohol.

Combustion Hazards: Emits toxic fumes of Carbon oxides (CO, CO₂) and Nitrogen oxides

(NOx) upon thermal decomposition.

Incompatibility: Strong oxidizing agents, strong acids.[3]

Part 2: Pre-Disposal Assessment & Segregation
The "Self-Validating" Safety System: A safe disposal process relies on segregation at the point

of generation. Mixing this specific oxime with incompatible waste streams (like strong oxidizers)

can cause exothermic reactions or the release of toxic gases before the waste even leaves

your lab.

Step 1: Waste Stream Characterization
Determine the state of your waste to select the correct container.
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Pure Solid Waste: Expired stock, spilled powder, or contaminated solids (gloves/weigh

boats).

Designation: Non-halogenated Organic Solid.

Solution Waste: Glutaraldehyde dioxime dissolved in solvents (e.g., Methanol, Ethanol).

Designation: Flammable Organic Solvent Waste (Non-halogenated).[4]

Aqueous Waste: Glutaraldehyde dioxime dissolved in water/buffers.

Designation: Aqueous Hazardous Waste (Toxic).

Step 2: Container Selection
For Solids: High-density polyethylene (HDPE) wide-mouth jars or fiber drums with poly

liners.[1]

For Liquids: HDPE carboys or Safety Cans (if organic solvent based).

Labeling: Must adhere to GHS standards. Label clearly as "Hazardous Waste -

Glutaraldehyde Dioxime."

Part 3: Step-by-Step Disposal Workflow
Workflow Visualization
The following decision tree outlines the logical flow for disposing of Glutaraldehyde Dioxime

based on its state.
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Waste Generation:
Glutaraldehyde Dioxime

Assess Physical State

Solid / Crystalline Liquid / Solution

Container:
HDPE Wide Mouth or

Lined Fiber Drum

Double Bag

Solvent Type?

Organic Solvent
(MeOH, EtOH)

Aqueous Buffer
(Water)

Container:
Solvent Waste Carboy

(Red Tag)

Container:
Aqueous Toxic Waste

(Blue/White Tag)

Final Fate:
High-Temp Incineration

(with Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Glutaraldehyde Dioxime waste streams. Note that all

paths ultimately lead to incineration due to the chemical's stability and nitrogen content.
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Detailed Protocol
A. Solid Waste Disposal (Primary Method)

PPE Required: Nitrile gloves (double gloving recommended due to permeation risks with

oximes), safety goggles, lab coat, and N95 dust mask (if handling large quantities outside a

fume hood).

Containment: Transfer the solid material into a chemically compatible solid waste container

(HDPE).

Debris: Place contaminated weigh boats, spatulas, and gloves into the same solid waste

container.

Sealing: Ensure the lid is screwed on tightly. Do not leave the container open in the fume

hood.

Tagging: Complete the hazardous waste tag. List "Glutaraldehyde Dioxime" explicitly.[5] Do

not use abbreviations.

Hand-off: Schedule pickup with your facility's EHS (Environmental Health & Safety)

department for incineration.

B. Liquid/Solution Disposal[6]
Segregation: Do not mix with halogenated solvents (like Chloroform) unless necessary, as

this increases disposal costs.

Pouring: Use a funnel to prevent spills. Pour the solution into the appropriate carboy

(Organic or Aqueous).

Rinsing: Triple rinse the original empty container with a small volume of the compatible

solvent and add the rinsate to the waste container.

Defacing: Deface the label of the original empty bottle and dispose of the bottle as regular

glass trash (or glass waste, depending on local policy).

Part 4: Emergency Contingencies
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Spill Management
If Glutaraldehyde Dioxime powder is spilled:

Evacuate & Ventilate: If the spill is large (generating significant dust), evacuate the

immediate area.

PPE: Don appropriate PPE including respiratory protection.[2][7]

Dry Clean-up:

Do not wet the powder initially (this spreads the contamination).

Cover the spill with a dry absorbent or sweep gently using a dustpan and brush dedicated

to hazardous waste.

Place all sweepings into a hazardous waste bag.

Wet Wipe: Once the bulk solid is removed, wipe the surface with a damp paper towel (water

or ethanol). Dispose of the towel as solid hazardous waste.

Exposure Response[1][2][3][4][7][8][9]
Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Skin Contact: Wash with soap and copious amounts of water for at least 15 minutes.

Remove contaminated clothing.[2][7][8]

Eye Contact: Rinse cautiously with water for several minutes.[2][7][8][9] Remove contact

lenses if present.[2][7][8][9] Continue rinsing.[2][7][8][9]

References
PubChem. (n.d.). Compound Summary: Glutaraldehyde dioxime (CAS 6635-31-0).[1]

National Center for Biotechnology Information. Retrieved from [Link]

U.S. EPA. (2023). Hazardous Waste Characteristics: A User-Friendly Reference Document.

Retrieved from [Link][1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chempoint.com/products/download?grade=2679&type=msds
https://redox.com/wp-content/sds/804.pdf
https://www.chempoint.com/products/download?grade=2679&type=msds
https://redox.com/wp-content/sds/804.pdf
https://www.tcichemicals.com/BE/en/sds/H1410_EU_6N.pdf
https://www.chempoint.com/products/download?grade=2679&type=msds
https://redox.com/wp-content/sds/804.pdf
https://www.tcichemicals.com/BE/en/sds/H1410_EU_6N.pdf
https://www.carlroth.com/medias/SDB-3778-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3w0Mzk2NTl8YXBwbGljYXRpb24vcGRmfGFHWXpMMmd4TVM4NU1qSTBNekF5TnpJek1UQXlMMU5FUWw4ek56YzRYMGxGWDBWT0xuQmtaZ3xmMjhmYjI4ZDZjY2VlZDIwMDE0OGY1OWM0ODJlMWMzZmE3YWViNmJiNzdhNzVhYWRmYTYwNGJmZWY3NWIzYTA0
https://www.chempoint.com/products/download?grade=2679&type=msds
https://redox.com/wp-content/sds/804.pdf
https://www.tcichemicals.com/BE/en/sds/H1410_EU_6N.pdf
https://www.carlroth.com/medias/SDB-3778-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3w0Mzk2NTl8YXBwbGljYXRpb24vcGRmfGFHWXpMMmd4TVM4NU1qSTBNekF5TnpJek1UQXlMMU5FUWw4ek56YzRYMGxGWDBWT0xuQmtaZ3xmMjhmYjI4ZDZjY2VlZDIwMDE0OGY1OWM0ODJlMWMzZmE3YWViNmJiNzdhNzVhYWRmYTYwNGJmZWY3NWIzYTA0
https://www.chempoint.com/products/download?grade=2679&type=msds
https://redox.com/wp-content/sds/804.pdf
https://www.tcichemicals.com/BE/en/sds/H1410_EU_6N.pdf
https://www.carlroth.com/medias/SDB-3778-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3w0Mzk2NTl8YXBwbGljYXRpb24vcGRmfGFHWXpMMmd4TVM4NU1qSTBNekF5TnpJek1UQXlMMU5FUWw4ek56YzRYMGxGWDBWT0xuQmtaZ3xmMjhmYjI4ZDZjY2VlZDIwMDE0OGY1OWM0ODJlMWMzZmE3YWViNmJiNzdhNzVhYWRmYTYwNGJmZWY3NWIzYTA0
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/81938
https://www.epa.gov/hw/identification-listing-and-characterization-hazardous-waste
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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